Cas no 1850-15-3 (S-benzoyl Benzenecarbothioate)

• Product Name: S-benzoyl Benzenecarbothioate
• CAS No: 1850-15-3
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 1378487
• PubChem ID: 15810
• Update Time: 2025-04-20

S-benzoyl Benzenecarbothioate Chemical and Physical Properties

Names and Identifiers

• S-benzoyl Benzenecarbothioate
• AI3-16814
• Benzoyl sulfide
• Dibenzoyl sulfide
• Benzenecarbothioic acid, anhydrosulfide
• Benzoic thioanhydride
• benzoic acid-thioanhydride
• Benzoesaeure-thioanhydrid
• BRN 2050505
• Benzoesaeure-thiobenzoesaeure-anhydrid
• Thiolbenzoic anhydride
• Dibenzoic thioanhydride
• Thiobis(phenylmethanone)
• 1850-15-3
• SCHEMBL4453783
• BR7STZ7YMK
• InChI=1/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10
• BENZOIC ACID, THIO-, ANHYDROSULFIDE
• SULFIDE,DIBENZOYL
• NSC-41899
• Benzenecarbothioic acid, anhydrosulfide [Czech]
• 4-09-00-01371 (Beilstein Handbook Reference)
• BENZENECARBOTHIOIC ACID, 1,1'-ANHYDROSULFIDE
• DTXSID30171696
• Dibenzoylsulfid
• AKOS024339781
• UNII-BR7STZ7YMK
• NSC 41899
• NSC41899

• Inchi： 1S/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10H
• InChI Key： KIHBJERLDDVXHD-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.0402
• Monoisotopic Mass: 242.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.40040